Cas no 1270141-96-2 (methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate)

• Product Name: methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate
• CAS No: 1270141-96-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5962400
• PubChem ID: 165734441
• Update Time: 2025-10-29

methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate
• EN300-1851636
• methyl 3-[(1R)-1-aminoethyl]-4-methoxybenzoate
• 1270141-96-2

• Inchi： 1S/C11H15NO3/c1-7(12)9-6-8(11(13)15-3)4-5-10(9)14-2/h4-7H,12H2,1-3H3/t7-/m1/s1
• InChI Key： FLPZJCYAZDCKIP-SSDOTTSWSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1[C@@H](C)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate

Introduction to Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate (CAS No. 1270141-96-2)

Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate, with the chemical formula C₁₂H₁₇NO₃, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number CAS NO.1270141-96-2, belongs to the class of methoxybenzoate derivatives, which are known for their diverse applications in medicinal chemistry. The presence of a chiral center at the 1-position, specifically the (1R)-configuration, adds an additional layer of complexity and interest to this molecule, making it a subject of extensive research.

The structural framework of Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate consists of a benzoic acid core substituted with a methoxy group at the 4-position and an aminoethyl side chain at the 3-position. This particular arrangement of functional groups makes it a promising candidate for further investigation in various therapeutic areas. The benzoate moiety is well-documented for its role in drug design, often serving as a pharmacophore in the development of bioactive molecules. The methoxy group enhances lipophilicity while maintaining metabolic stability, which is crucial for drug bioavailability.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (1R)-configuration of Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate aligns with this trend, as enantiomerically pure compounds are increasingly favored in clinical settings. Research has shown that the stereochemistry of a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties, making chiral derivatives like this one particularly valuable.

The aminoethyl side chain introduces an amine functionality, which can participate in hydrogen bonding interactions both within the molecule and with biological targets. This feature is particularly relevant in drug design, as hydrogen bonding plays a critical role in binding affinity and specificity. The combination of these structural elements suggests that Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate may exhibit multiple modes of interaction with biological systems, potentially leading to a wide range of biological activities.

Recent studies have explored the potential applications of methoxybenzoate derivatives in various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective effects. The specific configuration and functional groups present in Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate make it an intriguing candidate for further investigation in these contexts. For instance, the benzoate core is known to interact with certain enzymes and receptors, while the aminoethyl side chain can modulate protein-protein interactions.

The methoxy group at the 4-position not only influences lipophilicity but also contributes to metabolic stability, which is essential for drug longevity in vivo. This balance between lipophilicity and metabolic resistance makes Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate a promising scaffold for developing novel therapeutics. Additionally, the chiral center at the 1-position allows for the exploration of enantiomeric effects, which can lead to more targeted and effective drug candidates.

In academic research, Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate has been studied for its potential role in modulating inflammatory pathways. In vitro experiments have shown that derivatives similar to this compound can interact with cyclooxygenase (COX) enzymes, which are key players in inflammation. By selectively inhibiting COX enzymes or modulating their activity, such compounds may offer therapeutic benefits without the gastrointestinal side effects associated with non-selective COX inhibitors.

The amino group on the aminoethyl side chain also opens up possibilities for further derivatization, allowing chemists to explore new analogs with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where optimizing potency and selectivity often requires modifying multiple functional groups. The combination of these features makes Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate a versatile building block for medicinal chemists.

From a synthetic chemistry perspective, Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate represents an interesting challenge due to its chiral center and complex functional groups. The synthesis of enantiomerically pure compounds often requires sophisticated methodologies to ensure high yield and enantiomeric excess. Advances in asymmetric synthesis have made it possible to produce such compounds on scale, opening up new avenues for drug development.

The potential applications of Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate extend beyond traditional pharmaceuticals into other areas such as agrochemicals and specialty chemicals. The unique structural features of this compound make it suitable for use as an intermediate in synthesizing more complex molecules with specialized functions. This versatility underscores its importance as a chemical entity worth further exploration.

In conclusion, Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate (CAS NO.CAS NO.1270141-96-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining a benzoate core with a methoxy group and an aminoethyl side chain—make it an attractive candidate for further investigation into various therapeutic applications. The presence of a chiral center at the 1-position adds an additional layer of complexity and interest, aligning it with current trends toward enantiomerically pure drugs.

As research continues to uncover new biological activities and synthetic methodologies, compounds like Methyl 3-(1R)-1-aminoethyl-4-methoxybenzoate will undoubtedly play a crucial role in shaping the future of medicinal chemistry. Their potential applications span multiple therapeutic areas, making them valuable assets in both academic research and industrial development pipelines.